2-Amino-5-bromo-4-ethylpyridine

• IUPAC Name: 5-bromo-4-ethylpyridin-2-amine
• InChI: InChI=1S/C7H9BrN2/c1-2-5-3-7(9)10-4-6(5)8/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: MHTDGXBHFCKWTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1Br)N
• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.06 g/mol

Description

“2-Amino-5-bromo-4-ethylpyridine” is a chemical compound with the CAS Number: 1357580-41-6. It has a molecular weight of 201.07. It is used in research and development.

Mechanism of Action

Target of Action

Similar compounds such as 2-amino-5-bromopyridine have been used for labeling of model reducing-end oligosaccharides via reductive amination .

Mode of Action

It’s worth noting that the compound’s bromine atom could potentially undergo nucleophilic aromatic substitution reactions, which could influence its interaction with its targets .

Synthesis routes and methods

Procedure details

NBS (231 mg, 1.30 mmol) was added to a solution of 4-ethylpyridin-2-amine (144 mg, 1.18 mmol) in DCM (5 ml) at room temperature. After stirring for 5 minutes at room temperature the reaction mixture was partitioned between aqueous Na2S2O3 and DCM, extracted with DCM (2×), the combined organic layers were dried over Na2SO4 and evaporated to give the title compound as a beige solid. (UPLC-MS 6) tR 0.61; ESI-MS 200.9 and 202.9 [M+H]+.